Cas no 6191-98-6 (3,3-dimethoxypropanoic acid)

• Product Name: 3,3-dimethoxypropanoic acid
• CAS No: 6191-98-6
• MF: C₅H₁₀O₄
• MW: 134.130502223969
• CID: 463140
• Update Time: 2025-04-19

3,3-dimethoxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 3,3-dimethoxy-
• 3,3-DIMETHOXYPROPANOIC ACID
• 3,3-dimethoxypropanoic acid

• Inchi： 1S/C5H10O4/c1-8-5(9-2)3-4(6)7/h5H,3H2,1-2H3,(H,6,7)
• InChI Key： TYMBNRMIBWOQGH-UHFFFAOYSA-N
• SMILES： O(C)C(CC(=O)O)OC

Computed Properties

• Exact Mass: 134.0579
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 4

Experimental Properties

• Density: 1.129±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 204.3±30.0 ºC (760 Torr),
• Flash Point: 82.0±18.1 ºC,
• Solubility: Soluble (359 g/l) (25 º C),
• PSA: 55.76